Cas no 2227748-26-5 (rac-(1R,2S)-2-(3-bromo-5-nitrophenyl)cyclopropan-1-amine)

• Product Name: rac-(1R,2S)-2-(3-bromo-5-nitrophenyl)cyclopropan-1-amine
• CAS No: 2227748-26-5
• MF: C₉H₉BrN₂O₂
• MW: 257.083961248398
• CID: 5980062
• PubChem ID: 165664569
• Update Time: 2025-06-08

rac-(1R,2S)-2-(3-bromo-5-nitrophenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(3-bromo-5-nitrophenyl)cyclopropan-1-amine
• 2227748-26-5
• EN300-1905496

• Inchi： 1S/C9H9BrN2O2/c10-6-1-5(8-4-9(8)11)2-7(3-6)12(13)14/h1-3,8-9H,4,11H2/t8-,9+/m0/s1
• InChI Key： HZORHAVFWYEFCB-DTWKUNHWSA-N
• SMILES： BrC1C=C(C=C(C=1)[C@@H]1C[C@H]1N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 255.98474g/mol
• Monoisotopic Mass: 255.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 71.8Ų

Additional information on rac-(1R,2S)-2-(3-bromo-5-nitrophenyl)cyclopropan-1-amine

Introduction to rac-(1R,2S)-2-(3-bromo-5-nitrophenyl)cyclopropan-1-amine (CAS No. 2227748-26-5)

rac-(1R,2S)-2-(3-bromo-5-nitrophenyl)cyclopropan-1-amine (CAS No. 2227748-26-5) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis due to its unique structural features and potential biological activities. This compound is characterized by a cyclopropane ring substituted with a 3-bromo-5-nitrophenyl group and an amine functional group, making it a valuable intermediate in the synthesis of various bioactive molecules.

The cyclopropane ring in rac-(1R,2S)-2-(3-bromo-5-nitrophenyl)cyclopropan-1-amine imparts significant steric constraints, which can influence the conformational flexibility and reactivity of the molecule. The presence of the 3-bromo-5-nitrophenyl substituent adds further complexity, as it introduces both electron-withdrawing and halogen functionalities. These features make the compound an attractive candidate for the development of novel pharmaceuticals and agrochemicals.

In recent years, there has been a growing interest in the use of chiral cyclopropane derivatives in drug discovery and development. The chirality of these compounds can significantly impact their pharmacological properties, including their selectivity, potency, and metabolic stability. For instance, studies have shown that chiral cyclopropane derivatives can exhibit enhanced binding affinity to specific protein targets, which is crucial for developing drugs with improved therapeutic profiles.

The synthesis of rac-(1R,2S)-2-(3-bromo-5-nitrophenyl)cyclopropan-1-amine typically involves several key steps. One common approach is to start with a suitable bromonitrobenzene derivative and undergo a cyclopropanation reaction using a suitable catalyst or reagent. The resulting racemic mixture can then be resolved using chiral resolution techniques to obtain the desired enantiomer. This process requires careful optimization to ensure high yields and stereoselectivity.

In terms of biological activity, preliminary studies have indicated that rac-(1R,2S)-2-(3-bromo-5-nitrophenyl)cyclopropan-1-amine exhibits promising properties as an inhibitor of specific enzymes involved in various disease pathways. For example, it has shown potential as an inhibitor of kinases, which are key enzymes in signal transduction pathways and are often dysregulated in diseases such as cancer and inflammatory disorders. Additionally, the compound's ability to modulate protein-protein interactions has been explored in the context of developing novel therapeutic strategies.

The potential applications of rac-(1R,2S)-2-(3-bromo-5-nitrophenyl)cyclopropan-1-amine extend beyond pharmaceuticals. In the field of agrochemistry, this compound has been investigated for its herbicidal and fungicidal properties. Its unique structural features make it a valuable lead compound for the development of new agrochemicals with improved efficacy and reduced environmental impact.

In conclusion, rac-(1R,2S)-2-(3-bromo-5-nitrophenyl)cyclopropan-1-amine (CAS No. 2227748-26-5) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and biological activities make it an important molecule for further research and development in medicinal chemistry, organic synthesis, and agrochemistry. As ongoing studies continue to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing our understanding and capabilities in these fields.